Cas no 2171655-43-7 (4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5-dimethylhexanamido-2-methylbutanoic acid)

• Product Name: 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5-dimethylhexanamido-2-methylbutanoic acid
• CAS No: 2171655-43-7
• MF: C₂₈H₃₆N₂O₅
• MW: 480.595848083496
• CID: 6234823
• PubChem ID: 165817602
• Update Time: 2025-10-29

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5-dimethylhexanamido-2-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5-dimethylhexanamido-2-methylbutanoic acid
• EN300-1568951
• 2171655-43-7
• 4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5,5-dimethylhexanamido]-2-methylbutanoic acid

• Inchi： 1S/C28H36N2O5/c1-18(26(32)33)14-16-29-25(31)24(13-15-28(2,3)4)30-27(34)35-17-23-21-11-7-5-9-19(21)20-10-6-8-12-22(20)23/h5-12,18,23-24H,13-17H2,1-4H3,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： BNDBUPSUUFQIEG-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NCCC(C(=O)O)C)=O)CCC(C)(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 480.26242225g/mol
• Monoisotopic Mass: 480.26242225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 12
• Complexity: 711
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 105Ų

Additional information on 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5-dimethylhexanamido-2-methylbutanoic acid

Comprehensive Overview of 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5-dimethylhexanamido-2-methylbutanoic acid (CAS No. 2171655-43-7)

In the realm of peptide synthesis and pharmaceutical research, 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5-dimethylhexanamido-2-methylbutanoic acid (CAS No. 2171655-43-7) has emerged as a compound of significant interest. This Fmoc-protected amino acid derivative is widely utilized in solid-phase peptide synthesis (SPPS), a technique that has gained traction due to its efficiency in drug discovery and biotechnology applications. The compound's unique structure, featuring a fluorenylmethyloxycarbonyl (Fmoc) group, ensures selective deprotection during synthesis, making it indispensable for researchers developing novel therapeutics.

The growing demand for custom peptides and bioconjugates has propelled the relevance of CAS No. 2171655-43-7. With the rise of personalized medicine and targeted therapies, researchers frequently search for high-purity Fmoc-amino acids to ensure optimal yield and minimal side reactions. This compound’s sterically hindered side chain (5,5-dimethylhexanamido) further enhances its utility in constructing complex peptide architectures, addressing challenges like aggregation and solubility—common pain points in peptide design.

From an SEO perspective, queries such as "Fmoc-amino acid applications", "CAS 2171655-43-7 supplier", and "peptide synthesis building blocks" reflect user intent in sourcing reliable reagents. The compound’s role in antibody-drug conjugates (ADCs) and mRNA vaccine development also aligns with trending topics in biopharma. Its compatibility with automated synthesizers and green chemistry principles (e.g., reduced solvent waste) further elevates its appeal in sustainable research practices.

Analytical data for 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5-dimethylhexanamido-2-methylbutanoic acid underscores its high chromatographic purity (>98%) and stability under standard storage conditions. These attributes cater to stringent regulatory requirements in GMP-grade peptide production, a critical factor for labs aiming for FDA compliance. Additionally, its non-hygroscopic nature simplifies handling, reducing preprocessing steps—a key consideration for industrial-scale applications.

Innovations in cryo-EM and computational modeling have further highlighted the need for structurally diverse amino acid analogs like CAS No. 2171655-43-7. Researchers leverage its methylbutanoic acid moiety to modulate peptide hydrophobicity, a strategy pivotal in optimizing drug delivery systems. As the scientific community explores AI-driven drug design, the demand for such specialized building blocks is projected to surge, reinforcing this compound’s market relevance.

In summary, 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5-dimethylhexanamido-2-methylbutanoic acid exemplifies the intersection of cutting-edge chemistry and biomedical innovation. Its versatility in addressing both academic research and industrial-scale synthesis challenges positions it as a cornerstone in modern peptide science, with applications spanning from oncology to neurodegenerative disease research.